Cas no 1805252-57-6 (6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805252-57-6
• MF: C₈H₄Br₂F₅N
• MW: 368.924077987671
• CID: 4863713
• Update Time: 2025-06-30

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4Br2F5N/c9-2-3-1-4(10)16-6(8(13,14)15)5(3)7(11)12/h1,7H,2H2
• InChI Key： DYUIYIGYCGXXOO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C(F)(F)F)C=1C(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Recent Advances in the Study of 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805252-57-6)

6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805252-57-6) is a highly fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique halogen and fluoromethyl substituents, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and agrochemicals. The compound's structural features, including its electron-withdrawing groups, make it a valuable scaffold for designing molecules with enhanced metabolic stability and binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine as a key building block for the synthesis of selective JAK2 inhibitors. The researchers demonstrated that the incorporation of this pyridine derivative into the inhibitor scaffold significantly improved potency and selectivity against JAK2, a kinase implicated in myeloproliferative disorders. The study highlighted the compound's ability to modulate the electronic and steric properties of the inhibitor, leading to enhanced target engagement and reduced off-target effects. These findings underscore the potential of 1805252-57-6 in the design of next-generation kinase inhibitors.

In addition to its applications in medicinal chemistry, 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been explored in agrochemical research. A 2022 report in Pest Management Science described its use as a precursor for the development of novel fungicides. The study found that derivatives of this compound exhibited potent activity against a broad spectrum of plant pathogenic fungi, including Fusarium and Aspergillus species. The researchers attributed this activity to the compound's ability to disrupt fungal cell wall biosynthesis, a mechanism distinct from existing fungicides. This discovery opens new avenues for addressing the growing challenge of fungicide resistance in agriculture.

The synthesis and characterization of 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine have also been the subject of recent methodological advancements. A 2023 paper in Organic Letters presented a novel, scalable route for its preparation, employing a tandem bromination-fluorination strategy. This approach not only improved the yield and purity of the compound but also reduced the environmental impact of its synthesis by minimizing the use of hazardous reagents. Such innovations are critical for enabling the large-scale production of this valuable intermediate for both pharmaceutical and agrochemical applications.

Looking ahead, the unique properties of 6-Bromo-4-(bromomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1805252-57-6) position it as a promising candidate for further exploration in drug discovery and agrochemical development. Its versatility as a synthetic intermediate, combined with its demonstrated biological activity, makes it a compelling subject for ongoing research. Future studies may focus on expanding its applications to other therapeutic areas, optimizing its synthetic routes, and elucidating its mechanism of action in greater detail. As the field continues to evolve, this compound is likely to play an increasingly important role in addressing unmet medical and agricultural needs.